Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide Sulfamerazine Sodium is a sulfonamide antibacterial.Target: AntibacterialSulfamerazine, the monomethyl derivative of sulfadiazine, is 2-sulfanilamido-4-methylpyrimidine. Sulfamerazine is a sulfonamide drug that inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase (dihydrofolate synthetase). Sulfamerazine is bacteriostatic in nature. Inhibition of dihydrofolic acid synthesis decreases the synthesis of bacterial nucleotides and DNA [1].
Brand Name: Vulcanchem
CAS No.: 127-58-2
VCID: VC0002402
InChI: InChI=1S/C11H11N4O2S.Na/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;/h2-7H,12H2,1H3;/q-1;+1
SMILES: CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+]
Molecular Formula: C11H12N4NaO2S+
Molecular Weight: 286.29 g/mol

Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide

CAS No.: 127-58-2

Inhibitors

VCID: VC0002402

Molecular Formula: C11H12N4NaO2S+

Molecular Weight: 286.29 g/mol

Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide - 127-58-2

CAS No. 127-58-2
Product Name Sodium;4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
Molecular Formula C11H12N4NaO2S+
Molecular Weight 286.29 g/mol
IUPAC Name sodium;(4-aminophenyl)sulfonyl-(4-methylpyrimidin-2-yl)azanide
Standard InChI InChI=1S/C11H11N4O2S.Na/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10;/h2-7H,12H2,1H3;/q-1;+1
Standard InChIKey BSFJGCCAXDCMOX-UHFFFAOYSA-N
SMILES CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+]
Canonical SMILES CC1=NC(=NC=C1)[N-]S(=O)(=O)C2=CC=C(C=C2)N.[Na+]
Appearance White or light yellow crystalline powder
Description Sulfamerazine Sodium is a sulfonamide antibacterial.Target: AntibacterialSulfamerazine, the monomethyl derivative of sulfadiazine, is 2-sulfanilamido-4-methylpyrimidine. Sulfamerazine is a sulfonamide drug that inhibits bacterial synthesis of dihydrofolic acid by competing with para-aminobenzoic acid (PABA) for binding to dihydropteroate synthetase (dihydrofolate synthetase). Sulfamerazine is bacteriostatic in nature. Inhibition of dihydrofolic acid synthesis decreases the synthesis of bacterial nucleotides and DNA [1].
Synonyms sodium;(4-aminophenyl)sulfonyl-(4-methylpyrimidin-2-yl)azanide
Reference [1]. HALL, W.H. and W.W. SPINK, Sulfamerazine: clinical evaluation in 116 cases. Journal of the American Medical Association, 1943. 123(3): p. 125-131.
PubChem Compound 15899899
Last Modified Nov 11 2021
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